N-(5-chloro-2-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-5-methyl-1-(4-methylphenyl)triazole-4-carboxamide
• InChI: InChI=1S/C18H17ClN4O2/c1-11-4-7-14(8-5-11)23-12(2)17(21-22-23)18(24)20-15-10-13(19)6-9-16(15)25-3/h4-10H,1-3H3,(H,20,24)
• InChI Key: SDDOZLHJGLUHIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC3=C(C=CC(=C3)Cl)OC)C
• Molecular Formula: C18H17ClN4O2
• Molecular Weight: 356.8 g/mol

Description

The compound “N-(5-chloro-2-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide” is a complex organic molecule. It contains several functional groups, including a carboxamide group (-CONH2), a triazole ring (a five-membered ring containing two carbon atoms and three nitrogen atoms), and two aromatic rings (one of which is substituted with a chlorine atom and a methoxy group, and the other with a methyl group).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence these properties include the presence of the polar carboxamide group, the electronegative chlorine atom, and the potentially electron-donating methoxy and methyl groups.

Scientific Research Applications

Antimicrobial Activities

Some novel triazole derivatives, including compounds structurally related to N-(5-chloro-2-methoxyphenyl)-5-methyl-1-(4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown promising results against a variety of microorganisms, indicating their potential as antimicrobial agents. The synthesis of these compounds involves the reaction of various ester ethoxycarbonylhydrazones with primary amines, leading to derivatives that possess good or moderate activities against test microorganisms (Bektaş et al., 2007).

Corrosion Inhibition

Another significant application is in the field of corrosion science, where related triazole derivatives have been studied for their efficacy as corrosion inhibitors. Specifically, derivatives like 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole have demonstrated excellent inhibition performance on mild steel in acidic medium, achieving up to 98% efficiency at certain concentrations. These findings suggest the potential of these compounds in protecting metals from corrosion, a crucial aspect in extending the lifespan of metal structures and components in various industrial applications (Bentiss et al., 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s being studied for potential pharmaceutical applications, future research could involve further studies on its mechanism of action, pharmacokinetics, and efficacy in preclinical and clinical trials.